Cas no 1267069-50-0 (Thiazole, 5-bromo-2-(4-chlorophenyl)-)

• Product Name: Thiazole, 5-bromo-2-(4-chlorophenyl)-
• CAS No: 1267069-50-0
• MF: C₉H₅BrClNS
• MW: 274.564698934555
• CID: 4490813
• PubChem ID: 82134610
• Update Time: 2025-10-29

Thiazole, 5-bromo-2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-bromo-2-(4-chlorophenyl)-
• 5-Bromo-2-(4-chlorophenyl)thiazole
• 5-bromo-2-(4-chlorophenyl)-1,3-thiazole
• starbld0042482
• CS-0138823
• 1267069-50-0
• SCHEMBL22466129
• DB-427383

• Inchi： 1S/C9H5BrClNS/c10-8-5-12-9(13-8)6-1-3-7(11)4-2-6/h1-5H
• InChI Key： GSBHFSXIYHMGPX-UHFFFAOYSA-N
• SMILES： S1C(Br)=CN=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 272.90146Da
• Monoisotopic Mass: 272.90146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Additional information on Thiazole, 5-bromo-2-(4-chlorophenyl)-

Recent Advances in the Study of Thiazole, 5-bromo-2-(4-chlorophenyl)- (CAS: 1267069-50-0) in Chemical Biology and Pharmaceutical Research

Thiazole derivatives have long been recognized for their significant pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these, the compound 5-bromo-2-(4-chlorophenyl)thiazole (CAS: 1267069-50-0) has recently garnered attention due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 5-bromo-2-(4-chlorophenyl)thiazole, which serves as a key intermediate in the preparation of more complex thiazole-based scaffolds. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, achieving a yield of over 85% through a palladium-catalyzed cross-coupling reaction. This advancement not only improves the scalability of production but also reduces the environmental impact associated with traditional synthetic methods.

In terms of biological activity, preliminary screening data from in vitro studies have demonstrated that 5-bromo-2-(4-chlorophenyl)thiazole exhibits moderate inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung adenocarcinoma). Mechanistic investigations suggest that this compound may interfere with cell cycle progression by modulating the expression of cyclin-dependent kinases (CDKs). These findings were corroborated by molecular docking simulations, which revealed a strong binding affinity between the thiazole derivative and the ATP-binding pocket of CDK2.

Beyond its anticancer potential, recent research has explored the antimicrobial properties of 5-bromo-2-(4-chlorophenyl)thiazole. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound shows promising activity against drug-resistant strains of Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 μg/mL. The authors proposed that the bromo and chloro substituents on the thiazole ring enhance membrane permeability, thereby facilitating bacterial cell penetration.

Despite these encouraging results, challenges remain in the development of 5-bromo-2-(4-chlorophenyl)thiazole as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, primarily due to its poor solubility in aqueous media. Current efforts are focused on structural modifications, such as the introduction of hydrophilic moieties, to address this issue while maintaining the compound's biological activity.

In conclusion, 5-bromo-2-(4-chlorophenyl)thiazole (CAS: 1267069-50-0) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advances in synthetic methodologies, position this compound as a valuable tool for chemical biology research and drug discovery. Future studies should aim to elucidate its precise mechanisms of action and optimize its pharmacological properties for clinical applications.